9-(4-fluorophenyl)-3-(2-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-(4-fluorophenyl)-3-(2-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H18FNO4/c1-28-21-5-3-2-4-17(21)20-13-29-24-18(23(20)27)10-11-22-19(24)12-26(14-30-22)16-8-6-15(25)7-9-16/h2-11,13H,12,14H2,1H3
• InChI Key: UHFRYPJGPUQJLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5=CC=C(C=C5)F
• Molecular Formula: C24H18FNO4
• Molecular Weight: 403.4 g/mol

Description

The compound “9-(4-fluorophenyl)-3-(2-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one” is a complex organic molecule that includes a fluorophenyl group, a methoxyphenyl group, and a chromeno[8,7-e][1,3]oxazin-4(8H)-one group.

Scientific Research Applications

Synthesis and Transformation

Research on compounds with related chemical structures, such as oxazines and benzoxazines, often focuses on their synthesis and potential transformations. For instance, the synthesis of 1-methoxy-1H-phenanthro[9,10-c][1,2]oxazine and its transformation into triphenylene-o-dicarboxylic derivatives highlights the versatility of these compounds in organic synthesis (Nicolaides et al., 1996). Such transformations are crucial for developing new materials and molecules with potential applications in various fields, including materials science and pharmaceuticals.

Photochemical Properties

The study of photochromic [1,3]oxazines reveals their potential applications in materials science, particularly in developing materials that change properties in response to light (Deniz et al., 2009). These findings could lead to applications in smart coatings, optical data storage, and sensors.

Structural and Spectroscopic Analysis

The structural analysis of polymers derived from oxazine and similar compounds, like the study on the polymer derived from 1,2-dihydro-4-(4-hydroxyphenyl)-1-oxo-(2H)-phthalazine and bis(4-fluorophenyl)sulfone, provides insights into the material's properties and potential applications in high-performance materials (Paventi et al., 1996). Such studies are foundational for the development of new materials with specific mechanical, thermal, and chemical resistance properties.

Therapeutic Applications

Research into novel derivatives of oxazine structures, such as ofloxacin derivatives with antimycobacterial activities, demonstrates the potential medicinal applications of these compounds (Dinakaran et al., 2008). This illustrates the broader applicability of oxazine derivatives in developing new pharmaceuticals to address various health challenges, including resistant bacterial infections.

Advanced Materials Development

Studies on benzoxazine monomers, including their synthesis and thermal properties, contribute to the development of advanced materials with applications in aerospace, automotive, and electronics due to their favorable thermal and mechanical properties (Kiskan & Yagcı, 2007). These materials offer significant advantages in terms of weight reduction, durability, and performance.